Cas no 21271-01-2 (Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate)

21271-01-2 structure
Product name:Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate
Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate
- (6,7-dimethoxy-3,4-dihydro-isoquinolin-1-yl)-acetic acid ethyl ester
- < 6,7-Dimethoxy-3,4-dihydro-isochinolyl-(1)> essigsaeure-ethylester
- 6,7-Dimethoxy-3,4-dihydro-isochinolin-1-essigsaeure-ethylester
- AC1L70RY
- AG-E-55948
- CTK4E6296
- NSC187771
- 21271-01-2
- NSC-187771
- DTXSID70307119
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- Inchi: InChI=1S/C15H19NO4/c1-4-20-15(17)9-12-11-8-14(19-3)13(18-2)7-10(11)5-6-16-12/h7-8H,4-6,9H2,1-3H3
- InChI Key: FDIJYPGDWIHTPK-UHFFFAOYSA-N
- SMILES: CCOC(=O)CC1=NCCC2=CC(=C(C=C21)OC)OC
Computed Properties
- Exact Mass: 277.13147
- Monoisotopic Mass: 277.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 57.1Ų
Experimental Properties
- PSA: 57.12
- LogP: 1.43780
Ethyl 2-(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)acetate Related Literature
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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3. Bufalin suppresses colorectal cancer cell growth through promoting autophagy in vivo and in vitroZhe Pan,Yunpeng Xie,Jie Bai,Qiuyue Lin,Xiaonan Cui,Ningning Zhang RSC Adv., 2018,8, 38910-38918
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5. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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